Cas no 119631-04-8 (Benzenemethanol,3-chloro-4-(hydroxyamino)-)

• Product Name: Benzenemethanol,3-chloro-4-(hydroxyamino)-
• CAS No: 119631-04-8
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• CID: 234096
• PubChem ID: 147469
• Update Time: 2025-04-19

Benzenemethanol,3-chloro-4-(hydroxyamino)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-chloro-4-(hydroxyamino)-
• [3-chloro-4-(hydroxyamino)phenyl]methanol
• N-Hydroxy-4-amino-3-chlorobenzyl alcohol
• Methanol, (3-chloro-4-(hydroxyamino)phenyl)-
• DTXSID20152535
• 119631-04-8
• (3-Chloro-4-(hydroxyamino)phenyl)methanol

• Inchi： 1S/C7H8ClNO2/c8-6-3-5(4-10)1-2-7(6)9-11/h1-3,9-11H,4H2
• InChI Key： IVNLKROLMVRNRQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(CO)C=CC=1NO

Computed Properties

• Exact Mass: 173.02444
• Monoisotopic Mass: 173.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols